2-Thia-6-azaspiro[3.3]heptane oxalate

• Molecular Formula: C7H11NO4S
• Molecular Weight: 205.23 g/mol
• IUPAC Name: oxalic acid;2-thia-6-azaspiro[3.3]heptane
• InChI: InChI=1S/C5H9NS.C2H2O4/c1-5(2-6-1)3-7-4-5;3-1(4)2(5)6/h6H,1-4H2;(H,3,4)(H,5,6)
• InChI Key: SGNQAWSVDJQPOX-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CN1)CSC2.C(=O)(C(=O)O)O

Description

2-Thia-6-azaspiro[3.3]heptane oxalate is a spirocyclic compound featuring a sulfur atom (thia) and a nitrogen atom (aza) within its bicyclic framework. The oxalate salt enhances its stability and solubility for pharmaceutical applications. Key properties include:

• Molecular formula: Hemioxalate form: C₁₂H₂₀N₂O₄S₂ ; base structure: C₅H₉NS .
• Solubility: Slightly soluble in water, with storage recommendations at 2–8°C .
• Applications: Serves as an intermediate in tuberculosis drug synthesis (e.g., Compound 155 in ) and other antibacterial therapies .

Comparison with Similar Compounds

2-Oxa-6-azaspiro[3.3]heptane Oxalate

Structural difference : Oxygen (oxa) replaces sulfur (thia) in the spirocyclic core.

• Molecular weight : 189.17 (vs. 320 for thia-hemioxalate) .
• Solubility : Slightly soluble in water, comparable to the thia analog .
• Stability : Prone to thermal decomposition during synthesis, requiring optimized protocols .
• Applications : Used in photoinduced olefin diamination reactions (e.g., synthesis of Compound 45 in ) .

Key Contrast :

Property	2-Thia-6-azaspiro[3.3]heptane Oxalate	2-Oxa-6-azaspiro[3.3]heptane Oxalate
Core Heteroatom	S	O
Molecular Weight	320 (hemioxalate)	189.17
Thermal Stability	Not explicitly reported	Challenges in thermal decomposition
Pharmaceutical Role	Antibacterial intermediate	Reaction intermediate

tert-Butyl 1,6-Diazaspiro[3.3]heptane-6-Carboxylate Oxalate

Structural difference : Contains two nitrogen atoms (diaza) and a tert-butyl carboxylate group.

• Molecular formula : C₁₃H₂₀N₂O₆ .
• Functionality : The tert-butyl group improves solubility in organic solvents but may reduce metabolic stability in vivo .
• Applications : Likely used as a protected intermediate in peptide synthesis .

Key Contrast :

Property	2-Thia-6-azaspiro[3.3]heptane Oxalate	tert-Butyl 1,6-Diazaspiro[3.3]heptane-6-Carboxylate Oxalate
Heteroatoms	S, N	2N, O (carboxylate)
Functional Group	Oxalate salt	tert-Butyl carboxylate
Solubility	Aqueous-limited	Enhanced in organic solvents

6-Thia-1-azaspiro[3.3]heptane 6,6-Dioxide Oxalate

Structural difference : Sulfur is oxidized to a sulfone (dioxide).

• Molecular formula : C₇H₁₀N₂O₆S .
• Impact of sulfone : Increases polarity and electron-withdrawing effects, altering reactivity .
• Applications: Potential use in high-polarity drug candidates requiring enhanced metabolic stability .

Key Contrast :

Property	2-Thia-6-azaspiro[3.3]heptane Oxalate	6-Thia-1-azaspiro[3.3]heptane 6,6-Dioxide Oxalate
Sulfur Oxidation State	Thia (S)	Sulfone (SO₂)
Polarity	Moderate	High
Reactivity	Nucleophilic sulfur	Stabilized sulfone group

2-Thia-6-azaspiro[3.3]heptane-2,2-Dioxide Hydrochloride

Structural difference : Sulfur oxidized to sulfone and formulated as a hydrochloride salt.

• Molecular formula: C₅H₁₀ClNO₂S .
• Solubility : Hydrochloride salt improves aqueous solubility compared to oxalate .
• Applications : Investigated in preclinical studies for enhanced bioavailability .

Key Contrast :

Property	2-Thia-6-azaspiro[3.3]heptane Oxalate	2-Thia-6-azaspiro[3.3]heptane-2,2-Dioxide Hydrochloride
Counterion	Oxalate	Hydrochloride
Sulfur Oxidation	Thia	Sulfone
Bioavailability	Moderate	Improved due to HCl salt

Q & A

Q. What are the key considerations in designing a scalable synthesis protocol for 2-Thia-6-azaspiro[3.3]heptane oxalate?

• Methodological Answer : Scalable synthesis requires optimizing reaction conditions (e.g., solvent, temperature) and selecting robust protecting groups. For example, reductive removal of tosyl groups in intermediates (e.g., compound 3) is a common step but may require tedious workup. Alternative protecting groups like p-nosyl or benzyl can improve yield and purity . Multi-kilogram scale production often employs continuous flow reactors and advanced purification techniques (e.g., crystallization) to ensure reproducibility .

Q. How can researchers address solubility challenges during formulation of 2-Thia-6-azaspiro[3.3]heptane oxalate in aqueous systems?

• Methodological Answer : Solubility issues, particularly with the oxalate salt, can be mitigated using co-solvents (e.g., DMSO, ethanol) or pH adjustment. For instance, slightly soluble formulations may require sonication or elevated temperatures (40–60°C) to achieve homogeneity. Pre-formulation studies should include solubility profiling in buffers (pH 1–10) and compatibility testing with excipients .

Q. What analytical techniques are recommended for confirming the structural integrity of 2-Thia-6-azaspiro[3.3]heptane oxalate?

• Methodological Answer :

• X-ray crystallography : Resolves spirocyclic geometry and salt formation (e.g., oxalate counterion coordination) .
• NMR spectroscopy : $^1$H/$^{13}$C NMR confirms ring connectivity; $^1$H-$^{15}$N HMBC identifies nitrogen environments .
• Mass spectrometry (HRMS) : Validates molecular weight (C$_7$H$_{11}$NO$_5$; MW 189.17) and fragmentation patterns .

Advanced Research Questions

Q. How does the choice of protecting groups impact the efficiency and purity of 2-Thia-6-azaspiro[3.3]heptane oxalate synthesis?

• Methodological Answer : Protecting groups influence reaction kinetics and downstream deprotection efficiency. A comparative study of 16 groups identified p-nosyl and 4-methoxybenzyl as optimal due to their stability under cyclization conditions and clean deprotection (Table 1, ). For example:

Protecting Group	Yield (%)	Purity (%)
Tosyl	72	95
p-Nosyl	85	98
Benzyl	78	97

Q. What methodologies are effective in resolving contradictions between computational predictions and experimental data for this compound's reactivity?

• Methodological Answer : Discrepancies in reactivity (e.g., unexpected thermal decomposition) can be addressed via:

• In-situ monitoring : Use HPLC or Raman spectroscopy to track intermediate stability during synthesis .
• DFT calculations : Compare computed activation energies with experimental Arrhenius parameters to identify mechanistic outliers .
• Statistical Design of Experiments (DoE) : Multivariate analysis (e.g., Plackett-Burman) isolates critical variables (e.g., temperature, solvent polarity) affecting reactivity .

Q. How can structure-activity relationship (SAR) studies be optimized for 2-Thia-6-azaspiro[3.3]heptane oxalate derivatives?

• Methodological Answer : SAR optimization involves:

• Bioisosteric replacement : Substitute the oxalate counterion with trifluoroacetate or tosylate to modulate solubility and target binding .
• Fragment-based screening : Use SPR or ITC to quantify interactions with biological targets (e.g., enzymes, receptors) .
• Comparative analysis : Benchmark against analogs like 6-methyl-2-azaspiro[3.3]heptane to assess steric/electronic effects (Table 2, ):

Analog	LogP	Solubility (mg/mL)	IC$_{50}$ (nM)
2-Thia-6-azaspiro[...]	1.2	0.8	120
6-Methyl-2-azaspiro[...]	1.8	0.5	250

Theoretical and Methodological Integration

Q. How can theoretical frameworks guide experimental design for this compound’s applications in drug discovery?

• Methodological Answer : Theoretical models (e.g., molecular docking, QSAR) predict binding modes and pharmacokinetic properties. For example:

• Docking simulations : Align the spirocyclic core with hydrophobic pockets of target proteins (e.g., kinases) .
• Pharmacophore modeling : Identify critical hydrogen-bond acceptors (e.g., oxalate oxygen) for lead optimization .